Cas no 1805300-27-9 (Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1805300-27-9
• MF: C₁₀H₇F₅N₂O₅
• MW: 330.165000200272
• CID: 4842490
• Update Time: 2025-10-30

Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C10H7F5N2O5/c1-21-6(18)3-4-2-5(7(11)12)8(17(19)20)16-9(4)22-10(13,14)15/h2,7H,3H2,1H3
• InChI Key： GNFNMEWBJQTMDB-UHFFFAOYSA-N
• SMILES： FC(C1=C([N+](=O)[O-])N=C(C(CC(=O)OC)=C1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 414
• XLogP3: 2.9
• Topological Polar Surface Area: 94.2

Additional information on Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-acetate

Research Brief on Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-acetate (CAS: 1805300-27-9)

Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-acetate (CAS: 1805300-27-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of fluorinated pyridines in the development of agrochemicals and pharmaceuticals. The presence of multiple fluorine atoms in Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-acetate enhances its metabolic stability and lipophilicity, making it a promising candidate for further investigation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The synthesis of Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-acetate has been optimized in recent years to improve yield and scalability. A novel catalytic approach involving palladium-catalyzed cross-coupling reactions was reported in Organic Letters (2022), which significantly reduced the number of synthetic steps and improved the overall efficiency. This advancement is particularly relevant for large-scale production, which is critical for preclinical and clinical studies.

In addition to its synthetic utility, the compound's mechanism of action has been a focal point of recent research. A 2023 study in Bioorganic & Medicinal Chemistry Letters revealed that Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-acetate acts as a selective modulator of protein-protein interactions (PPIs) in certain signaling pathways. This finding opens new avenues for targeting previously undruggable targets in oncology and autoimmune diseases.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated that further structural modifications may be necessary to optimize its bioavailability and reduce potential off-target effects. Collaborative efforts between academic and industrial researchers are underway to address these limitations, as highlighted in a recent review article in Chemical Reviews (2023).

In conclusion, Methyl 3-(difluoromethyl)-2-nitro-6-(trifluoromethoxy)pyridine-5-acetate (CAS: 1805300-27-9) represents a versatile scaffold with significant potential in drug discovery. Ongoing research is expected to uncover additional applications and refine its therapeutic profile, making it a compound of interest for future studies in chemical biology and medicinal chemistry.